Cas no 102673-95-0 (3-Methylglutarylcarnitine)
3-Methylglutarylcarnitine structure
Product Name:3-Methylglutarylcarnitine
CAS No:102673-95-0
MF:C13H23NO6
MW:289.32482457161
CID:184111
PubChem ID:91825568
Update Time:2025-09-22
3-Methylglutarylcarnitine Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanaminium,3-carboxy-2-(4-carboxy-3-methyl-1-oxobutoxy)-N,N,N-trimethyl-, inner salt
- 3-METHYLGLUTARYLCARNITINE
- 5-[1-carboxy-3-(trimethylazaniumyl)propan-2-yl]oxy-3-methyl-5-oxopentanoate
- 1-Propanaminium,3-carboxy-2-(4-carboxy-3-methyl-1-oxobutoxy)-N,N,N-trimethyl-,hydroxide,inner salt
- 3-Carboxy-2-(4-carboxy-3-methyl-1-oxobutoxy)-N,N,N-trimethyl-1-propanaminium hydroxide,inner salt
- 5-[4-hydroxy-4-oxo-1-(trimethylazaniumyl)butan-2-yl]oxy-3-methyl-5-oxopentanoate
- 5-{[1-carboxy-3-(trimethylammonio)propan-2-yl]oxy}-3-methyl-5-oxopentanoate
- 5-(4-hydroxy-4-oxo-1-trimethylazaniumylbutan-2-yl)oxy-3-methyl-5-oxopentanoate
- 102673-95-0
- SCHEMBL21594797
- CHEBI:70857
- O-3-methylglutarylcarnitine
- DTXSID50907979
- 3-[(4-carboxy-3-methylbutanoyl)oxy]-4-(trimethylazaniumyl)butanoate
- 3-Methylglutarylcarnitine
-
- Inchi: 1S/C13H23NO6/c1-9(5-11(15)16)6-13(19)20-10(7-12(17)18)8-14(2,3)4/h9-10H,5-8H2,1-4H3,(H-,15,16,17,18)
- InChI Key: HFCPFJNSBPQJDP-UHFFFAOYSA-N
- SMILES: O(C(CC(C)CC(=O)O)=O)C(CC(=O)[O-])C[N+](C)(C)C
Computed Properties
- Exact Mass: 325.12900
- Monoisotopic Mass: 289.153
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.454
- PSA: 100.90000
- LogP: -2.41600
3-Methylglutarylcarnitine Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
3-Methylglutarylcarnitine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 870855A-5MG |
3-Me-Glutaryl Carnitine |
102673-95-0 | 5mg |
¥1861.99 | 2023-11-02 | ||
| TRC | M226345-5mg |
3-Methylglutarylcarnitine |
102673-95-0 | 5mg |
$207.00 | 2023-05-18 | ||
| TRC | M226345-15mg |
3-Methylglutarylcarnitine |
102673-95-0 | 15mg |
$460.00 | 2023-05-18 | ||
| TRC | M226345-25mg |
3-Methylglutarylcarnitine |
102673-95-0 | 25mg |
$856.00 | 2023-05-18 | ||
| TRC | M226345-50mg |
3-Methylglutarylcarnitine |
102673-95-0 | 50mg |
$1642.00 | 2023-05-18 | ||
| TRC | M226345-100mg |
3-Methylglutarylcarnitine |
102673-95-0 | 100mg |
$ 1800.00 | 2023-09-07 |
3-Methylglutarylcarnitine Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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